Cas no 207746-96-1 (tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and an ethoxy substituent at the 3-position. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly in the preparation of bioactive compounds and chiral ligands. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the ethoxy moiety offers versatility for further functionalization. This compound is commonly employed as a building block in medicinal chemistry and organocatalysis, ensuring high purity and consistent performance in synthetic routes. Its well-defined structure and reactivity profile make it a reliable intermediate for advanced research and development.

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate structure

207746-96-1 structure

Product Name:tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate

CAS No:207746-96-1

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD08533290

CID:856017

PubChem ID:45094399

Update Time:2025-06-24

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylicacid,3-ethoxy-,1,1-dimethylethylester(9CI)
- 1-Boc-(R)-3-ethoxypyrrolidine
- tert-butyl 3-ethoxypyrrolidine-1-carboxylate
- 207746-96-1
- CS-0078532
- 3-Ethoxy-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester
- DA-43299
- SCHEMBL10281445
- SB45353
- tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate
- MDL： MFCD08533290
- Inchi： 1S/C11H21NO3/c1-5-14-9-6-7-12(8-9)10(13)15-11(2,3)4/h9H,5-8H2,1-4H3
- InChI Key： SQETXAYIDTYNTR-UHFFFAOYSA-N
- SMILES： O(CC)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 215.15214353g/mol
Monoisotopic Mass: 215.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.8Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 272.2±33.0 °C at 760 mmHg
Flash Point: 118.4±25.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Pricemore >>

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